Cas no 172604-85-2 (2(1H)-Quinolinone, 3-hydroxy-1-methyl-4-(2-propenyl)- (9CI))

• Product Name: 2(1H)-Quinolinone, 3-hydroxy-1-methyl-4-(2-propenyl)- (9CI)
• CAS No: 172604-85-2
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 111527
• PubChem ID: 15208697
• Update Time: 2025-04-18

2(1H)-Quinolinone, 3-hydroxy-1-methyl-4-(2-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 3-hydroxy-1-methyl-4-(2-propenyl)- (9CI)
• 2(1H)-Quinolinone,3-hydroxy-1-methyl-4-(2-propen-1-yl)-
• 4-Allyl-3-hydroxy-1-methyl-2(1H)-quinolinone
• 3-hydroxy-1-methyl-4-prop-2-enylquinolin-2-one
• 172604-85-2

• Inchi： 1S/C13H13NO2/c1-3-6-10-9-7-4-5-8-11(9)14(2)13(16)12(10)15/h3-5,7-8,15H,1,6H2,2H3
• InChI Key： SKUBNNJEWFZDBO-UHFFFAOYSA-N
• SMILES： OC1C(N(C)C2C=CC=CC=2C=1CC=C)=O

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54